4-(3-(4-bromophenyl)-1-(methylsulfonyl)-4,5-dihydro-1H-pyrazol-5-yl)-N,N-dimethylaniline
Description
4-(3-(4-bromophenyl)-1-(methylsulfonyl)-4,5-dihydro-1H-pyrazol-5-yl)-N,N-dimethylaniline is a useful research compound. Its molecular formula is C18H20BrN3O2S and its molecular weight is 422.34. The purity is usually 95%.
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Scientific Research Applications
Fluorescent Properties and Spectroscopy
Pyrazoline derivatives like the one have been studied for their fluorescent properties. A study on similar compounds showed fluorescence emissions in the blue region of the visible spectrum and explored the effect of different solvents on fluorescence. Theoretical calculations were also performed to understand their geometric, electronic, and spectroscopic properties (Ibrahim, Al‐Refai, Ayub, & Ali, 2016).
Anticancer Activity
Research on pyrazolone derivatives bearing biologically active moieties has indicated potential anticancer properties. Compounds synthesized in one study showed significant activity against a human tumor breast cancer cell line (Ghorab, El-Gazzar, & Alsaid, 2014).
Antiviral Activity
A series of 4-substituted 3-methyl-1,5-diphenyl-1H-pyrazoles, similar to the compound , have been synthesized and evaluated for in vitro antiviral activity. Some showed strong antiviral activity against herpes simplex virus (Tantawy, Nasr, El-Sayed, & Tawfik, 2012).
Molecular Conformations and Hydrogen Bonding
Studies on closely related tetrahydro-1H-pyrazolo[4,3-c]pyridines, including compounds with methylsulfonyl groups, focused on their synthesis, molecular conformations, and hydrogen bonding. These insights are valuable for understanding the structural and chemical properties of similar compounds (Sagar et al., 2017).
Bioorganic Chemistry Applications
Further studies have investigated the synthesis and bioactivities of pyrazoline benzensulfonamides, showing inhibition against enzymes like carbonic anhydrase and acetylcholinesterase, with low cytotoxicity. This research underscores the potential of such compounds in bioorganic chemistry and medicinal applications (Ozmen Ozgun et al., 2019).
properties
IUPAC Name |
4-[5-(4-bromophenyl)-2-methylsulfonyl-3,4-dihydropyrazol-3-yl]-N,N-dimethylaniline |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20BrN3O2S/c1-21(2)16-10-6-14(7-11-16)18-12-17(20-22(18)25(3,23)24)13-4-8-15(19)9-5-13/h4-11,18H,12H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GSIJDNLJXPDXKZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)C2CC(=NN2S(=O)(=O)C)C3=CC=C(C=C3)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20BrN3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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